Cas no 1261446-73-4 (5-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl)

• Product Name: 5-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261446-73-4
• MF: C₁₄H₈ClF₅O₂
• MW: 338.657140731812
• CID: 4996691
• Update Time: 2025-11-01

5-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H8ClF5O2/c15-9-5-8(6-10(7-9)21-13(16)17)11-3-1-2-4-12(11)22-14(18,19)20/h1-7,13H
• InChI Key： KRQACQSHLYCYOW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=CC=1OC(F)(F)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 353
• XLogP3: 6.3
• Topological Polar Surface Area: 18.5

Additional information on 5-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl

Introduction to 5-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl (CAS No. 1261446-73-4)

5-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl, identified by its Chemical Abstracts Service (CAS) number 1261446-73-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration, incorporating chlorine, difluoromethoxy, and trifluoromethoxy substituents, which endows it with distinct chemical properties and potential applications.

The molecular structure of 5-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl consists of two benzene rings connected by a single bond, with functional groups strategically positioned to enhance its reactivity and biological activity. The presence of chlorine at the 5-position, combined with difluoromethoxy and trifluoromethoxy groups at the 3- and 2'-positions respectively, creates a highly electronegative environment around the molecule. This electronic distribution influences its interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in biphenyl derivatives due to their versatile applications in medicinal chemistry. The fluorine atoms in difluoromethoxy and trifluoromethoxy groups contribute to the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the chlorine substituent can serve as a handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored properties.

One of the most compelling aspects of 5-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl is its potential as an intermediate in the synthesis of novel therapeutic agents. Researchers have been exploring its utility in developing compounds that target various diseases, including cancer, inflammation, and infectious disorders. The structural features of this molecule make it an attractive scaffold for designing molecules with improved pharmacokinetic profiles and reduced side effects.

Recent studies have demonstrated that biphenyl derivatives can exhibit potent biological activity by interacting with specific enzymes and receptors. For instance, modifications at the positions adjacent to the chlorine atom have been shown to enhance binding affinity to certain protein targets. This has led to the discovery of several lead compounds that are currently undergoing further optimization in preclinical studies. The incorporation of fluorine atoms has also been found to improve drug-like properties such as solubility and bioavailability.

The synthesis of 5-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired molecular framework efficiently. These techniques highlight the importance of modern synthetic strategies in accessing complex organic molecules like this one.

The chemical reactivity of 5-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl has been extensively studied to understand its potential applications in drug discovery. The chlorine atom can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. Similarly, the electron-withdrawing nature of the fluorine substituents makes the molecule susceptible to electrophilic aromatic substitution reactions. These properties make it a versatile building block for constructing more intricate molecular architectures.

In conclusion, 5-Chloro-3-(difluoromethoxy)-2'-(trifluoromethoxy)biphenyl (CAS No. 1261446-73-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activity position it as a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future drug development efforts.